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Introduction

The synthesis of polyesters through the polycondensation of diols and dicarboxylic acids is a
cornerstone of polymer chemistry, with applications ranging from textiles and packaging to
advanced materials in the biomedical field. While the term "ethylene dimaleale" is not a
standard monomer used in polyester synthesis, it conceptually represents the repeating unit
formed from the reaction of ethylene glycol with maleic acid or its anhydride. This document
provides detailed application notes and protocols for the synthesis of unsaturated polyesters
based on these precursors, which can be considered as the formation of poly(ethylene
maleate).

Unsaturated polyesters, containing double bonds within the polymer backbone, are of particular
interest as they can be cross-linked to form thermosetting resins with high strength and rigidity.
These materials find use in fiber-reinforced plastics, coatings, and biomedical scaffolds. The
inclusion of the maleate functional group provides a site for further chemical modification or for
controlled degradation, which is of interest in drug delivery and tissue engineering.

Reaction Principle

The synthesis of poly(ethylene maleate) is achieved through the condensation polymerization
of ethylene glycol and maleic anhydride. The reaction proceeds in two main stages:
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 Esterification: The initial reaction involves the opening of the maleic anhydride ring by

ethylene glycol to form a half-ester.

o Polycondensation: Subsequent heating under vacuum promotes the formation of ester

linkages between the monomers, with the elimination of water as a byproduct, leading to the

growth of the polyester chain.

The process is typically carried out at elevated temperatures, and the progress of the reaction

is monitored by measuring the acid value of the reaction mixture.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and properties of

unsaturated polyesters derived from ethylene glycol and maleic anhydride/phthalic anhydride

mixtures.

Table 1: Typical Reaction Parameters for Unsaturated Polyester Synthesis

Parameter Value

Reference

Ethylene Glycol, Maleic
Anhydride, Phthalic Anhydride

Monomers

[21(31[4]

Molar Ratio (Glycol:Anhydride)  1.1:1 to 1.2:1 (excess glycol)

[3](5]

Reaction Temperature 150 - 220 °C [1112114]
p-Toluene sulfonic acid

Catalyst ] [1]
(optional)

Inhibitor (post-reaction) Hydroquinone [2][4]

Endpoint (Acid Value) < 50 mg KOH/g [1][2]14]

Table 2: Properties of Cured Unsaturated Polyester Resins
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Property Typical Value Range Reference
Tensile Strength 30 - 60 MPa [5]
Tensile Modulus 2-4GPa [5]
Elongation at Break 1-5% [5]
Molecular Weight (Mn) 1000 - 3000 g/mol [3]

Experimental Protocols
Protocol 1: Synthesis of Unsaturated Polyester Resin
(Poly(ethylene maleate))

This protocol describes the synthesis of an unsaturated polyester resin from ethylene glycol
and maleic anhydride using a melt polycondensation method.

Materials:

Maleic anhydride (MA)

Ethylene glycol (EG)

p-Toluene sulfonic acid (PTSA) (catalyst, optional)

Xylene (azeotropic solvent)

Hydroquinone (inhibitor)

Styrene (reactive diluent)
Equipment:

e Three-neck round-bottom flask
e Mechanical stirrer

e Thermometer
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 Nitrogen inlet

e Dean-Stark trap with condenser
e Heating mantle

Procedure:

Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, thermometer,
nitrogen inlet, and Dean-Stark trap with a condenser.

Charging Reactants: Charge the flask with maleic anhydride and ethylene glycol ina 1:1.1
molar ratio.[3] Add a catalytic amount of p-Toluene sulfonic acid (e.g., 0.5% by weight of
reactants) and a small amount of xylene to facilitate water removal.[1]

Inert Atmosphere: Purge the system with nitrogen gas for 15-20 minutes to create an inert
atmosphere. Maintain a slow nitrogen flow throughout the reaction.

First Stage - Esterification: Begin stirring and gradually heat the mixture to 150-160 °C. The
reaction is endothermic, and the temperature may initially drop. Water will begin to collect in
the Dean-Stark trap.

Second Stage - Polycondensation: After the majority of the theoretical amount of water has
been collected, slowly increase the temperature to 180-200 °C. Continue the reaction until
the acid value of the resin drops to the desired level (e.g., below 50 mg KOH/qg).[1][4]

Monitoring the Reaction: Periodically take samples to determine the acid value by titration
with a standard potassium hydroxide solution.

Cooling and Inhibition: Once the target acid value is reached, turn off the heat and allow the
reactor to cool to about 160 °C. Add a small amount of hydroquinone (e.g., 300 ppm) to
inhibit premature cross-linking.[1]

Dilution: Once the temperature of the resin drops below the boiling point of styrene, slowly
add styrene monomer under vigorous stirring to achieve the desired viscosity. The final resin
is typically a solution of the unsaturated polyester in styrene.[1]
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Protocol 2: Determination of Acid Value

Materials:

Polyester resin sample

Toluene/Ethanol mixture (2:1 v/v)

Phenolphthalein indicator

Standardized 0.1 M Potassium Hydroxide (KOH) solution

Procedure:

o Accurately weigh about 1 g of the polyester resin sample into a conical flask.
e Add 50 mL of the toluene/ethanol mixture to dissolve the sample.

e Add 2-3 drops of phenolphthalein indicator.

« Titrate the solution with the standardized 0.1 M KOH solution until a permanent pink color is
observed.

e Record the volume of KOH solution used.

o Calculate the acid value (AV) using the following formula: AV (mg KOH/g) = (V x N x 56.1) /
W Where:

o V = Volume of KOH solution used (mL)
o N = Normality of the KOH solution

o W = Weight of the sample (g)

Visualizations

Caption: Polycondensation of Ethylene Glycol and Maleic Anhydride.

Caption: Workflow for Unsaturated Polyester Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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